Cas no 899957-10-9 (ethyl 4-(1-ethoxy-1-oxobutan-2-yl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate)

• Product Name: ethyl 4-(1-ethoxy-1-oxobutan-2-yl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate
• CAS No: 899957-10-9
• MF: C₁₄H₂₀N₂O₅S
• MW: 328.384002685547
• CID: 5500072
• PubChem ID: 18584752
• Update Time: 2025-06-08

ethyl 4-(1-ethoxy-1-oxobutan-2-yl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• SR-01000916481
• ethyl 4-((1-ethoxy-1-oxobutan-2-yl)thio)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate
• AKOS024467760
• 899957-10-9
• ethyl 4-(1-ethoxy-1-oxobutan-2-yl)sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate
• SR-01000916481-1
• F2800-0018
• ethyl 4-(1-ethoxy-1-oxobutan-2-yl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate

• Inchi： 1S/C14H20N2O5S/c1-5-9(12(17)20-6-2)22-11-10(13(18)21-7-3)8(4)15-14(19)16-11/h9H,5-7H2,1-4H3,(H,15,16,19)
• InChI Key： RSDIHKJTMYDWGN-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)OCC)=C(C)NC(N=1)=O)C(C(=O)OCC)CC

Computed Properties

• Exact Mass: 328.10929292g/mol
• Monoisotopic Mass: 328.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 119Ų

Additional information on ethyl 4-(1-ethoxy-1-oxobutan-2-yl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate

Recent Advances in the Study of Ethyl 4-(1-ethoxy-1-oxobutan-2-yl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate (CAS: 899957-10-9)

The compound ethyl 4-(1-ethoxy-1-oxobutan-2-yl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate (CAS: 899957-10-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of this compound, exploring various synthetic routes to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. The results indicate that the compound can be synthesized with high purity, making it a promising candidate for further pharmacological studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that ethyl 4-(1-ethoxy-1-oxobutan-2-yl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate exhibits notable inhibitory effects on specific enzymatic targets. For instance, it has shown potential as an inhibitor of certain kinases involved in inflammatory pathways, suggesting its possible application in the treatment of inflammatory diseases. Further mechanistic studies are underway to elucidate the precise molecular interactions and signaling pathways affected by this compound.

Additionally, computational modeling and molecular docking studies have been conducted to predict the binding affinity and interaction modes of the compound with its target proteins. These studies have provided valuable insights into the structure-activity relationship (SAR) of the compound, which could guide the design of more potent and selective derivatives in the future.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are currently exploring formulation strategies to enhance the compound's pharmacokinetic properties and minimize adverse effects.

In conclusion, ethyl 4-(1-ethoxy-1-oxobutan-2-yl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Ongoing research efforts are expected to further unravel its potential applications and pave the way for its translation into clinical settings. This brief highlights the importance of continued investigation into this compound and its derivatives to fully exploit their therapeutic potential.